Cas no 2098215-63-3 (1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline)

• Product Name: 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline
• CAS No: 2098215-63-3
• MF: C₁₅H₂₂BNO₂
• MW: 259.15168428421
• CID: 5304692
• Update Time: 2026-03-10

1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline

• Inchi： 1S/C15H22BNO2/c1-14(2)15(3,4)19-16(18-14)12-8-6-7-11-9-10-17(5)13(11)12/h6-8H,9-10H2,1-5H3
• InChI Key： YGMKMUPXKNLLPA-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2B2OC(C)(C)C(C)(C)O2)CC1

Additional information on 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline

Comprehensive Overview of 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline (CAS No. 2098215-63-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline (CAS No. 2098215-63-3) has emerged as a compound of significant interest. This boron-containing derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its unique structure, featuring a dioxaborolane moiety, enhances stability and reactivity, making it a preferred choice for researchers developing novel drug candidates and functional materials.

The compound's indoline core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting central nervous system (CNS) disorders and anti-inflammatory pathways. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research. With the growing demand for precision medicine, the role of boronic acid derivatives like this compound has gained traction, as evidenced by increasing searches for "boron in drug discovery" and "indoline-based therapeutics" across academic databases.

From a synthetic perspective, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group serves as a protective mask for boronic acids, addressing common challenges like protodeboronation. This feature aligns with industry trends toward air-stable reagents, a frequent query among chemists optimizing large-scale reactions. The compound's compatibility with green chemistry principles—such as reduced solvent waste in coupling reactions—further elevates its relevance in sustainable pharmaceutical manufacturing.

Analytical characterization of CAS No. 2098215-63-3 typically involves advanced techniques like NMR spectroscopy (notably ¹¹B NMR) and high-resolution mass spectrometry (HRMS), topics frequently searched by quality control professionals. Its lipophilicity (calculated LogP ~3.2) and hydrogen bond acceptor properties make it a subject of interest in ADMET prediction studies, bridging the gap between synthetic feasibility and biological applicability.

In material science, this compound’s π-conjugated system has sparked investigations into organic electronics, particularly for OLEDs and sensors. The boron-nitrogen interaction in its structure is a trending subtopic in supramolecular chemistry forums. As the scientific community increasingly focuses on multifunctional compounds, CAS No. 2098215-63-3 exemplifies how one molecular entity can intersect diverse research domains—from catalysis to bioimaging probes.

Regulatory and safety profiles indicate that this compound requires standard laboratory precautions, with no significant environmental persistence. Its commercial availability through specialized fine chemical suppliers has been instrumental in accelerating projects related to structure-activity relationship (SAR) studies. Recent patent analyses reveal its inclusion in proprietary heterocyclic libraries, underscoring its value in intellectual property-driven research.

Future directions may explore its click chemistry applications or incorporation into PROTACs (Proteolysis Targeting Chimeras), two rapidly growing areas in chemical biology. The compound’s adaptability to continuous flow chemistry setups—another trending search term—positions it well for Industry 4.0-aligned production. As interdisciplinary research expands, 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline will likely remain a versatile building block in both academic and industrial settings.